Cas no 1824518-92-4 (tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate)

Tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate is a fluorinated cyclohexyl carbamate derivative with potential applications in pharmaceutical and organic synthesis. The presence of both fluorine and hydroxyl groups on the cyclohexyl ring enhances its utility as a versatile intermediate, enabling selective functionalization for drug discovery and fine chemical production. The tert-butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions while allowing for controlled deprotection when needed. This compound’s structural features make it valuable for studying stereochemistry and bioactivity, particularly in medicinal chemistry research. Its well-defined reactivity profile ensures reproducibility in synthetic routes, supporting its use in complex molecule assembly.
tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate structure
1824518-92-4 structure
Product Name:tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate
CAS No:1824518-92-4
MF:C11H20FNO3
MW:233.279807090759
CID:4708946
Update Time:2025-06-14

tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(1R,2R,4R)-2-fluoro-4-hydroxycyclohexyl]carbamate
    • tert-Butyl ((1S,2R,4S)-2-fluoro-4-hydroxycyclohexyl)carbamate
    • tert-Butyl (2-fluoro-4-hydroxycyclohexyl)carbamate
    • TERT-BUTYL N-[(1S,2R,4S)-2-FLUORO-4-HYDROXYCYCLOHEXYL]CARBAMATE
    • tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate
    • Inchi: 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-9-5-4-7(14)6-8(9)12/h7-9,14H,4-6H2,1-3H3,(H,13,15)
    • InChI Key: SSJLYZCXMMQWCU-UHFFFAOYSA-N
    • SMILES: FC1CC(CCC1NC(=O)OC(C)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Topological Polar Surface Area: 58.6

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Additional information on tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate

Comprehensive Overview of tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate (CAS No. 1824518-92-4)

tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate (CAS No. 1824518-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a fluoro and hydroxy functional group on a cyclohexyl ring, makes it a versatile building block for drug discovery and development.

The compound's carbamate moiety, protected by a tert-butyl group, enhances its stability and reactivity, which is crucial for multi-step synthetic processes. Researchers and chemists frequently search for tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate synthesis or CAS 1824518-92-4 applications to explore its potential in creating novel therapeutics. Its relevance in modern chemistry is underscored by its role in developing fluoro-containing compounds, which are increasingly important in medicinal chemistry due to their ability to improve drug bioavailability and metabolic stability.

One of the trending topics in the scientific community is the use of fluoro-substituted compounds in drug design. The incorporation of fluorine atoms into pharmaceutical candidates, as seen in tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate, often enhances their binding affinity and selectivity. This aligns with the growing demand for highly selective drug intermediates and fluorinated building blocks, which are frequently searched terms in academic and industrial databases.

Another area of interest is the compound's potential in peptide synthesis and protecting group strategies. The tert-butyl group in tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate serves as a robust protecting group for amines, a feature highly valued in peptide chemistry. This has led to increased searches for N-Boc protection methods and carbamate-based protecting groups, highlighting the compound's utility in complex molecular constructions.

From an analytical perspective, CAS 1824518-92-4 is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-value research. Queries like NMR data for tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate or HPLC conditions for CAS 1824518-92-4 are common among researchers seeking to validate their synthetic outcomes.

In the context of green chemistry, there is a rising interest in sustainable synthesis of complex intermediates like tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize environmental impact. This trend is reflected in search terms such as eco-friendly synthesis of fluorinated carbamates and green chemistry approaches for CAS 1824518-92-4.

The compound's potential extends beyond pharmaceuticals. It is also investigated in material science for designing fluorinated polymers and specialty coatings. The fluoro and hydroxy groups contribute to unique material properties, such as enhanced durability and chemical resistance. Searches for fluorinated cyclohexyl derivatives in materials or CAS 1824518-92-4 in polymer science indicate its cross-disciplinary relevance.

In summary, tert-butyl N-(2-fluoro-4-hydroxy-cyclohexyl)carbamate (CAS No. 1824518-92-4) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and material science. Its structural features and synthetic versatility make it a valuable asset in modern research. As the demand for fluorinated intermediates and protected amines continues to grow, this compound remains at the forefront of scientific innovation.

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